Cas no 1214333-63-7 (2-(3-Bromo-2-fluorophenyl)-2-hydroxyacetic acid)

• Product Name: 2-(3-Bromo-2-fluorophenyl)-2-hydroxyacetic acid
• CAS No: 1214333-63-7
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 4980148
• PubChem ID: 83403422
• Update Time: 2025-11-01

2-(3-Bromo-2-fluorophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-fluorophenyl)-2-hydroxyacetic acid
• 3-Bromo-2-fluoromandelic acid
• 2-(3-Bromo-2-fluorophenyl)-2-hydroxyacetic acid

• Inchi： 1S/C8H6BrFO3/c9-5-3-1-2-4(6(5)10)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： OLEHZVKPVOCXDL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-Bromo-2-fluorophenyl)-2-hydroxyacetic acid

Introduction to 2-(3-Bromo-2-fluorophenyl)-2-hydroxyacetic acid (CAS No: 1214333-63-7)

2-(3-Bromo-2-fluorophenyl)-2-hydroxyacetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 1214333-63-7, this compound represents a fascinating molecule that combines halogenated aromatic rings with a hydroxyacetic acid moiety, making it a valuable scaffold for drug discovery and synthetic chemistry. The presence of both bromine and fluorine substituents in the aromatic ring enhances its reactivity and selectivity, which are critical factors in designing novel therapeutic agents.

The structure of 2-(3-Bromo-2-fluorophenyl)-2-hydroxyacetic acid features a phenyl ring substituted at the 3-position with a bromine atom and at the 2-position with a fluorine atom. This arrangement creates a molecule with distinct electronic and steric properties, which can influence its interactions with biological targets. The hydroxyacetic acid group at the 2-position introduces polarity and potential hydrogen bonding capabilities, further expanding its utility in medicinal chemistry. Such structural features make this compound an intriguing candidate for further exploration in various therapeutic areas.

In recent years, there has been growing interest in halogenated aromatic compounds due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The bromine and fluorine atoms in 2-(3-Bromo-2-fluorophenyl)-2-hydroxyacetic acid are particularly noteworthy, as they can serve as handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the pharmaceutical industry to construct complex molecular architectures efficiently.

One of the most compelling aspects of this compound is its potential application in the development of neurological and anti-inflammatory agents. The fluorine substituent, in particular, has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug molecules. Additionally, the hydroxyacetic acid group can be modified to introduce pharmacophores that interact with specific enzymes or receptors involved in neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

The pharmaceutical industry is constantly seeking novel scaffolds that can be optimized for therapeutic efficacy and safety. 2-(3-Bromo-2-fluorophenyl)-2-hydroxyacetic acid (CAS No: 1214333-63-7) stands out as a promising candidate due to its versatile structure and potential biological activity. Researchers have begun exploring its derivatives to identify compounds with enhanced pharmacological properties. For instance, modifications at the hydroxyacetic acid group have led to the development of molecules with improved solubility and bioavailability, which are essential criteria for drug candidates.

Moreover, the halogenated aromatic core of this compound offers opportunities for designing molecules with targeted action. Halogen atoms are known to influence both the electronic distribution and steric environment of a molecule, which can be harnessed to optimize binding interactions with biological targets. This has led to several patents and publications describing novel derivatives of 2-(3-Bromo-2-fluorophenyl)-2-hydroxyacetic acid that show promise in preclinical models of various diseases.

In conclusion, 2-(3-Bromo-2-fluorophenyl)-2-hydroxyacetic acid is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of halogenated aromatic rings and hydroxyacetic acid functionality makes it a versatile scaffold for drug discovery. As research continues to uncover new applications for this molecule, it is likely that we will see further development of its derivatives into novel therapeutic agents targeting neurological disorders, inflammation, and other diseases.